Cas no 1340134-42-0 (2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile)

• Product Name: 2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile
• CAS No: 1340134-42-0
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 842900
• PubChem ID: 64724110
• Update Time: 2025-05-24

2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile
• 3H-Imidazo[4,5-c]pyridine-2-acetonitrile
• DB-329244
• (3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile
• AKOS014051987
• 1340134-42-0
• DTXSID70734805

• Inchi： 1S/C8H6N4/c9-3-1-8-11-6-2-4-10-5-7(6)12-8/h2,4-5H,1H2,(H,11,12)
• InChI Key： JSIYDKDDANMEDW-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=NC2C=CN=CC1=2

Computed Properties

• Exact Mass: 158.059246208g/mol
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile

2-(3H-Imidazo[4,5-c]pyridin-2-yl)acetonitrile (CAS No: 1340134-42-0)

The compound 2-(3H-imidazo[4,5-c]pyridin-2-yl)acetonitrile (CAS No: 1340134-42-0) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The CAS registry number 1340134-42-0 uniquely identifies this compound in scientific literature and databases, ensuring precise reference and tracking.

Recent advancements in synthetic chemistry have enabled the precise synthesis of imidazo[4,5-c]pyridine derivatives, such as 2-(3H-imidazo[4,5-c]pyridin-2-yl)acetonitrile, through optimized reaction pathways. These pathways often involve multi-component reactions or modular synthesis strategies, which allow for fine-tuning of the compound's properties. The acetonitrile group attached to the imidazopyridine ring introduces additional functionalization opportunities, making this compound a valuable building block in drug discovery and material design.

One of the most promising applications of imidazo[4,5-c]pyridine derivatives lies in their potential as ligands in transition metal catalysis. Recent studies have demonstrated that the nitrogen-rich heterocyclic framework of these compounds can effectively coordinate with metal centers, enhancing catalytic activity in reactions such as cross-coupling and hydrogenation. The specific structure of 2-(3H-imidazo[4,5-c]pyridin-2-yl)acetonitrile allows for tailored electronic and steric effects, making it a candidate for highly efficient catalysts.

In the realm of medicinal chemistry, imidazo[4,5-c]pyridine derivatives have shown potential as scaffolds for bioactive molecules. The ability to modulate the electronic properties of these compounds through functional group substitution makes them attractive for targeting specific biological pathways. For instance, recent research has explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that imidazo[4,5-c]pyridine derivatives could be developed into therapeutic agents with minimal side effects.

The synthesis of 2-(3H-imidazo[4,5-c]pyridin-2-yl)acetonitrile typically involves a two-step process: first, the formation of the imidazopyridine ring system through cyclization reactions; second, the introduction of the acetonitrile group via nucleophilic substitution or other suitable methods. This modular approach not only simplifies the synthesis but also allows for scalability in industrial settings.

From a structural standpoint, imidazo[4,5-c]pyridines exhibit a high degree of aromaticity due to their conjugated π-systems. This characteristic imparts stability to the molecule while enabling interactions with other π-systems in biological systems or materials. The presence of electron-withdrawing groups like acetonitrile further enhances these properties by modulating electron density distribution across the molecule.

Looking ahead, ongoing research into imidazo[4,5-c]pyridine derivatives is expected to uncover new applications in areas such as optoelectronics and sensors. The unique electronic properties of these compounds make them strong candidates for use in organic light-emitting diodes (OLEDs) and organic photovoltaic devices (OPVs). Furthermore, their ability to form self-assembled monolayers could pave the way for innovative surface coatings with tailored functionalities.

In conclusion, 2-(3H-imidazo[4,5-c]pyridin-2-yl)acetonitrile (CAS No: 1340134-42-0) represents a versatile platform for chemical innovation across multiple disciplines. Its structural diversity and tunable properties position it as a key player in advancing both fundamental research and applied technologies.